Cas no 1260873-69-5 (3-(3-bromo-4-methoxyphenyl)piperidine)

• Product Name: 3-(3-bromo-4-methoxyphenyl)piperidine
• CAS No: 1260873-69-5
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5833261
• PubChem ID: 82134400
• Update Time: 2025-06-08

3-(3-bromo-4-methoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)piperidine
• EN300-1895561
• 1260873-69-5

• Inchi： 1S/C12H16BrNO/c1-15-12-5-4-9(7-11(12)13)10-3-2-6-14-8-10/h4-5,7,10,14H,2-3,6,8H2,1H3
• InChI Key： UHZZXKKKTLNYOP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNCCC1)OC

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(3-bromo-4-methoxyphenyl)piperidine

Comprehensive Overview of 3-(3-bromo-4-methoxyphenyl)piperidine (CAS No. 1260873-69-5): Properties, Applications, and Research Insights

3-(3-bromo-4-methoxyphenyl)piperidine (CAS No. 1260873-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of piperidine derivatives, which are widely explored for their potential in drug discovery and material science. Its molecular structure combines a brominated aromatic ring with a methoxy group, offering versatile reactivity for further chemical modifications.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 3-(3-bromo-4-methoxyphenyl)piperidine due to its potential role in modulating neurotransmitter receptors, a hot topic in neuroscience and neurodegenerative disease research. This aligns with growing public interest in conditions like Alzheimer's and Parkinson's, as evidenced by frequent searches for "neuroprotective compounds" and "CNS drug candidates."

The synthesis of CAS No. 1260873-69-5 typically involves multi-step organic reactions, including Buchwald-Hartwig coupling or reductive amination, techniques frequently discussed in academic forums and patent literature. Its bromo-substituted phenyl group serves as a reactive handle for further functionalization, making it valuable for structure-activity relationship (SAR) studies—a key focus area for medicinal chemists optimizing drug efficacy.

From an industrial perspective, 3-(3-bromo-4-methoxyphenyl)piperidine is often procured by pharmaceutical companies engaged in high-throughput screening (HTS) campaigns. Online queries such as "piperidine building blocks for drug discovery" reflect this trend. The compound’s methoxy group also contributes to improved solubility, a critical factor in bioavailability enhancement—another trending topic in pharmacokinetic optimization discussions.

Environmental and safety profiles of CAS 1260873-69-5 are rigorously evaluated under REACH and ICH guidelines, addressing concerns about sustainable chemistry. Searches like "green synthesis of halogenated piperidines" highlight this intersection of chemistry and environmental consciousness. Analytical methods such as HPLC and LC-MS are employed to ensure purity, a subject frequently queried by quality control professionals.

Future research directions for 3-(3-bromo-4-methoxyphenyl)piperidine may explore its utility in catalysis or as a ligand in metal-organic frameworks (MOFs), areas gaining traction in materials science. The compound’s structural versatility positions it as a candidate for interdisciplinary applications, bridging gaps between organic synthesis and cutting-edge technologies like AI-assisted molecular design—a rapidly growing field reflected in search engine trends.